(1R,3S,5E)-5-[(2E)-2-[(3As,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
(1R,3S,5E)-5-[(2E)-2-[(3As,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Brand Name:
Vulcanchem
CAS No.:
106315-28-0
VCID:
VC0009997
InChI:
InChI=1S/C25H40O4/c1-17-19(15-20(26)16-22(17)27)9-8-18-7-5-13-25(4)21(18)10-11-23(25)29-14-6-12-24(2,3)28/h8-9,20-23,26-28H,1,5-7,10-16H2,2-4H3/b18-8+,19-9+/t20-,21+,22+,23?,25+/m1/s1
SMILES:
CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1CCC2OCCCC(C)(C)O
Molecular Formula:
C25H40O4
Molecular Weight:
404.6 g/mol
(1R,3S,5E)-5-[(2E)-2-[(3As,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
CAS No.: 106315-28-0
Main Products
VCID: VC0009997
Molecular Formula: C25H40O4
Molecular Weight: 404.6 g/mol
![(1R,3S,5E)-5-[(2E)-2-[(3As,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol - 106315-28-0](/images/no_structure.jpg)
| CAS No. | 106315-28-0 |
|---|---|
| Product Name | (1R,3S,5E)-5-[(2E)-2-[(3As,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Molecular Formula | C25H40O4 |
| Molecular Weight | 404.6 g/mol |
| IUPAC Name | (1R,3S,5E)-5-[(2E)-2-[(3aS,7aS)-1-(4-hydroxy-4-methylpentoxy)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C25H40O4/c1-17-19(15-20(26)16-22(17)27)9-8-18-7-5-13-25(4)21(18)10-11-23(25)29-14-6-12-24(2,3)28/h8-9,20-23,26-28H,1,5-7,10-16H2,2-4H3/b18-8+,19-9+/t20-,21+,22+,23?,25+/m1/s1 |
| Standard InChIKey | AOMQZQQKWZZTNV-OZSNVUJZSA-N |
| Isomeric SMILES | C[C@]12CCC/C(=C\C=C\3/C[C@H](C[C@@H](C3=C)O)O)/[C@@H]1CCC2OCCCC(C)(C)O |
| SMILES | CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1CCC2OCCCC(C)(C)O |
| Canonical SMILES | CC12CCCC(=CC=C3CC(CC(C3=C)O)O)C1CCC2OCCCC(C)(C)O |
| Synonyms | 1,25-(OH)2-21-nor-20-oxaD3 1,25-dihydroxy-21-nor-20-oxavitamin D3 |
| PubChem Compound | 6439066 |
| Last Modified | Nov 11 2021 |
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